Cas no 1260832-18-5 (2-(Bromomethyl)-1-methyl-1H-pyrrole)

• Product Name: 2-(Bromomethyl)-1-methyl-1H-pyrrole
• CAS No: 1260832-18-5
• MF: C₆H₈BrN
• MW: 174.038420677185
• CID: 2182228
• PubChem ID: 71647902
• Update Time: 2025-10-30

2-(Bromomethyl)-1-methyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-1-methyl-1h-pyrrole
• AM91469
• 2-(Bromomethyl)-1-methyl-1H-pyrrole

• Inchi： 1S/C6H8BrN/c1-8-4-2-3-6(8)5-7/h2-4H,5H2,1H3
• InChI Key： GAVXZLFWVIHHCM-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CN1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Topological Polar Surface Area: 4.9

Additional information on 2-(Bromomethyl)-1-methyl-1H-pyrrole

Introduction to 2-(Bromomethyl)-1-methyl-1H-pyrrole (CAS No. 1260832-18-5)

2-(Bromomethyl)-1-methyl-1H-pyrrole (CAS No. 1260832-18-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has been extensively studied for its potential applications in drug discovery and functional materials. The bromomethyl group and the methyl-substituted pyrrole ring provide a platform for diverse chemical modifications, making it an attractive starting material for the synthesis of complex molecules.

The chemical structure of 2-(Bromomethyl)-1-methyl-1H-pyrrole consists of a five-membered pyrrole ring with a bromomethyl substituent at the 2-position and a methyl group at the 1-position. The bromomethyl group is particularly reactive, allowing for a wide range of substitution reactions, including nucleophilic substitution, coupling reactions, and radical processes. This reactivity makes 2-(Bromomethyl)-1-methyl-1H-pyrrole an essential building block in the synthesis of various bioactive compounds and functional materials.

In the context of medicinal chemistry, 2-(Bromomethyl)-1-methyl-1H-pyrrole has been explored as a key intermediate in the development of novel therapeutic agents. Recent studies have highlighted its potential in the synthesis of pyrrole-based drugs with anti-inflammatory, antiviral, and anticancer properties. For instance, researchers have utilized this compound to synthesize pyrrole derivatives that exhibit potent inhibitory activity against specific enzymes involved in inflammatory pathways. These findings underscore the importance of 2-(Bromomethyl)-1-methyl-1H-pyrrole in the design and development of new pharmaceuticals.

Beyond its applications in drug discovery, 2-(Bromomethyl)-1-methyl-1H-pyrrole has also found utility in materials science. The pyrrole ring is known for its conjugated π-electron system, which can be exploited to create conductive polymers and other functional materials. By incorporating 2-(Bromomethyl)-1-methyl-1H-pyrrole into polymer chains, scientists have developed materials with enhanced electrical conductivity and mechanical properties. These materials have potential applications in electronic devices, sensors, and energy storage systems.

The synthesis of 2-(Bromomethyl)-1-methyl-1H-pyrrole typically involves multi-step processes that ensure high purity and yield. Common synthetic routes include the bromination of 1-methylpyrrole followed by selective functionalization at the 2-position. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize these processes, reducing reaction times and improving overall efficiency.

In terms of safety and handling, it is important to note that while 2-(Bromomethyl)-1-methyl-1H-pyrrole is not classified as a hazardous material under standard regulations, proper precautions should be taken during its use in laboratory settings. This includes wearing appropriate personal protective equipment (PPE) and ensuring adequate ventilation to minimize exposure risks.

The ongoing research on 2-(Bromomethyl)-1-methyl-1H-pyrrole continues to expand its applications across various scientific disciplines. Its unique chemical properties make it a valuable tool for chemists and materials scientists alike. As new methodologies and synthetic strategies are developed, the potential uses of this compound are likely to grow further, contributing to advancements in both medicinal chemistry and materials science.